Cas no 5149-63-3 (2-(2,4-dimethylphenyl)-6-(dimethylsulfamoyl)quinoline-4-carboxylic acid)

2-(2,4-dimethylphenyl)-6-(dimethylsulfamoyl)quinoline-4-carboxylic acid structure
5149-63-3 structure
Product Name:2-(2,4-dimethylphenyl)-6-(dimethylsulfamoyl)quinoline-4-carboxylic acid
CAS No:5149-63-3
MF:C20H20N2O4S
MW:384.448803901672
CID:1571252
PubChem ID:5258871
Update Time:2025-04-21

2-(2,4-dimethylphenyl)-6-(dimethylsulfamoyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-dimethylphenyl)-6-(dimethylsulfamoyl)quinoline-4-carboxylic acid
    • DTXSID10413844
    • 5149-63-3
    • Inchi: 1S/C20H20N2O4S/c1-12-5-7-15(13(2)9-12)19-11-17(20(23)24)16-10-14(6-8-18(16)21-19)27(25,26)22(3)4/h5-11H,1-4H3,(H,23,24)
    • InChI Key: CQQMKIKQQSANJP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2C(=C(C(=O)O)C=C(C3C=CC(C)=CC=3C)N=2)C=1)(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 384.1145
  • Monoisotopic Mass: 384.114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 645
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96A^2
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.313
  • Boiling Point: 576.2°C at 760 mmHg
  • Flash Point: 302.3°C
  • Refractive Index: 1.631
  • PSA: 87.57
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